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Compound of Interest

Compound Name: 2-Iodo-4-methylaniline

Cat. No.: B1303665 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Iodo-4-methylaniline. It includes

detailed operational and disposal plans to ensure safe laboratory practices.

Chemical and Physical Properties
Property Value

CAS Number 29289-13-2

Molecular Formula C₇H₈IN

Molecular Weight 233.05 g/mol

Appearance Solid

Melting Point 34-39 °C

Hazard Identification and Classification
2-Iodo-4-methylaniline is classified as a hazardous substance. The following table

summarizes its hazard classifications and statements.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1303665?utm_src=pdf-interest
https://www.benchchem.com/product/b1303665?utm_src=pdf-body
https://www.benchchem.com/product/b1303665?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
Danger

H301: Toxic if

swallowed[1]

Skin Irritation

(Category 2)
Warning

H315: Causes skin

irritation[1]

Serious Eye Damage

(Category 1)
Danger

H318: Causes serious

eye damage[1]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

Warning
H335: May cause

respiratory irritation[1]

Operational Plan: Handling Procedures
Adherence to the following step-by-step procedures is critical to minimize exposure and ensure

safety when handling 2-Iodo-4-methylaniline.

Engineering Controls
Ventilation: Always handle 2-Iodo-4-methylaniline in a well-ventilated area.[2] A certified

chemical fume hood is required for all operations that may generate dust or aerosols.

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Iodo-4-methylaniline in any form.
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PPE Category Specification

Eye and Face Protection

Wear tightly fitting safety goggles or a face

shield (conforming to EN166 or NIOSH

standards).[3]

Hand Protection

Wear chemically resistant, impervious gloves

(e.g., nitrile rubber). Inspect gloves for tears or

holes before and after each use.

Body Protection

Wear a flame-retardant laboratory coat. Ensure

it is fully buttoned. For larger quantities or when

there is a risk of splashing, an impervious apron

is recommended.

Respiratory Protection

If dusts are generated and engineering controls

are not sufficient, use a NIOSH-approved

respirator with a particulate filter.

Handling Solid 2-Iodo-4-methylaniline
Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the work

area of any unnecessary items.

Weighing: Conduct all weighing operations within a chemical fume hood or a ventilated

balance enclosure to minimize dust inhalation.

Transfer: Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust. If

the solid is fine, consider using a liquid to wet the powder before transfer.

Cleaning: After handling, decontaminate the work surface and any equipment used.

Preparing Solutions
Solvent Selection: Choose an appropriate solvent in which 2-Iodo-4-methylaniline is

soluble.

Dissolution: Slowly add the solid 2-Iodo-4-methylaniline to the solvent while stirring in a

closed or contained system within a fume hood.
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Storage: Store the solution in a tightly sealed, properly labeled container.

Emergency Procedures
Immediate and appropriate response is crucial in the event of an exposure.

Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. Seek medical attention if

irritation persists.[2]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
All waste containing 2-Iodo-4-methylaniline must be treated as hazardous waste and

disposed of according to institutional and local regulations.

Waste Segregation
Solid Waste: Collect any solid 2-Iodo-4-methylaniline, contaminated spatulas, weigh boats,

and paper towels in a dedicated, labeled hazardous waste container.
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Liquid Waste: Collect solutions of 2-Iodo-4-methylaniline and any contaminated solvents in

a separate, labeled hazardous waste container. Do not mix with other chemical waste

streams unless compatible.

Contaminated PPE: Dispose of contaminated gloves, disposable lab coats, and other PPE in

a designated hazardous waste container.

Disposal Procedure
Labeling: Ensure all waste containers are clearly and accurately labeled with the chemical

name ("2-Iodo-4-methylaniline") and the appropriate hazard symbols.

Storage: Store waste containers in a designated, well-ventilated, and secure secondary

containment area while awaiting pickup.

Pickup: Arrange for disposal through your institution's environmental health and safety (EHS)

office or a licensed hazardous waste disposal contractor.

Workflow for Safe Handling and Disposal
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Safe Handling and Disposal Workflow for 2-Iodo-4-methylaniline

Preparation

Handling

Post-Handling

Disposal

Emergency Response

Don Personal Protective Equipment (PPE)

Prepare Well-Ventilated Work Area (Fume Hood)

Weigh and Transfer Solid

Prepare Solution (if required)

Decontaminate Work Surfaces and Equipment

Segregate and Label Hazardous Waste

Store Waste in Secondary Containment

Arrange for Professional Disposal via EHS

Eye/Skin Contact: Flush with Water

Seek Immediate Medical Attention

Inhalation: Move to Fresh Air Ingestion: Rinse Mouth, Do Not Induce Vomiting

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Iodo-4-methylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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